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Compound of Interest

Compound Name: N-(3-aminophenyl)butanamide

Cat. No.: B091370 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-(3-aminophenyl)butanamide, a

versatile chemical intermediate with potential applications in various research fields. This

document outlines its chemical and physical properties, provides information on procurement,

and summarizes its known biological activities, although detailed experimental protocols and

associated signaling pathways from primary literature remain elusive.

Chemical and Physical Properties
N-(3-aminophenyl)butanamide, with the CAS number 93469-29-5, is a chemical compound

featuring both an amide and an aromatic amine functional group. This structure makes it a

valuable intermediate in organic synthesis for creating more complex molecules.[1]

Below is a table summarizing the key chemical and physical properties of N-(3-
aminophenyl)butanamide.
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Property Value Source

Molecular Formula C₁₀H₁₄N₂O [2][3]

Molecular Weight 178.23 g/mol [2][4]

CAS Number 93469-29-5 [1][2][3]

Boiling Point 398°C at 760 mmHg [2]

Flash Point 194.5°C [2]

Density 1.129 g/cm³ [2]

Appearance Varies (refer to supplier) -

Solubility Varies (refer to supplier) -

Storage
Room Temperature, in a dry,

cool, and well-ventilated place
[5][6]

Procurement for Research Purposes
N-(3-aminophenyl)butanamide is available for research purposes from several chemical

suppliers. When purchasing, it is crucial to obtain the Safety Data Sheet (SDS) and Certificate

of Analysis (CoA) to ensure the compound's purity and safe handling. The hydrochloride salt of

this compound is also available under CAS number 1181458-24-1.[7]

Potential suppliers for research-grade N-(3-aminophenyl)butanamide include:

Sigma-Aldrich: A well-established supplier of research chemicals.

Santa Cruz Biotechnology (SCBT): Offers the compound for biochemical and proteomics

research.[4][8]

BLD Pharm: Provides N-(3-aminophenyl)butanamide and its hydrochloride salt.[7][9]

NINGBO INNO PHARMCHEM CO.,LTD.: A manufacturer and supplier of pharmaceutical

intermediates, including N-(3-aminophenyl)butanamide.[2]

Chemchart: An online platform that lists various suppliers for chemical compounds.[3]
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Synthesis
The synthesis of N-(3-aminophenyl)butanamide can be achieved through a Schotten-

Baumann reaction involving the acylation of m-phenylenediamine with butyryl chloride.[3] This

method provides a straightforward route to obtaining the target compound.

Below is a logical diagram illustrating the synthesis process.
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Synthesis of N-(3-aminophenyl)butanamide

m-Phenylenediamine

Schotten-Baumann
Reaction

Butyryl chloride

N-(3-aminophenyl)butanamide
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Workflow for Platelet Activation Assay
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Plasma (PRP)
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by flow cytometry
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Hypothetical Inhibition of PAR1 Signaling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b091370?utm_src=pdf-custom-synthesis
https://www.kuujia.com/cas-93469-29-5.html
https://www.nbinno.com/chemical/93469-29-5.html
http://chemchart.com/n-3-aminophenyl-butanamide-detail.html
http://chemchart.com/n-3-aminophenyl-butanamide-detail.html
https://www.scbt.com/p/n-3-aminophenyl-butanamide-93469-29-5
https://www.chembk.com/en/chem/butanamide,%20N-(3-aminophenyl)-
https://www.fishersci.com/store/msds?partNumber=AAA18804&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.bldpharm.com/products/1181458-24-1.html
https://www.scbt.com/it/p/n-3-aminomethyl-phenylbutanamide
https://www.bldpharm.com/products/102-28-3.html
https://www.benchchem.com/product/b091370#where-to-purchase-n-3-aminophenyl-butanamide-for-research-purposes
https://www.benchchem.com/product/b091370#where-to-purchase-n-3-aminophenyl-butanamide-for-research-purposes
https://www.benchchem.com/product/b091370#where-to-purchase-n-3-aminophenyl-butanamide-for-research-purposes
https://www.benchchem.com/product/b091370#where-to-purchase-n-3-aminophenyl-butanamide-for-research-purposes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b091370?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091370?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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